Cas no 2550-61-0 (Methanesulfonic acid,cesium salt (8CI,9CI))
Methanesulfonic acid, cesium salt (8CI,9CI) is a cesium-based derivative of methanesulfonic acid, commonly utilized in organic synthesis and catalysis due to its strong acidity and high solubility in polar solvents. The cesium counterion enhances reactivity in various transformations, particularly in nucleophilic substitutions and esterifications. This compound is valued for its stability, non-oxidizing properties, and compatibility with sensitive substrates. Its high thermal and chemical robustness makes it suitable for demanding reaction conditions. Additionally, the cesium salt form improves handling compared to the free acid, offering precise control in stoichiometric applications. It is often employed in pharmaceutical and fine chemical synthesis where mild yet efficient acidic conditions are required.

2550-61-0 structure
Product name:Methanesulfonic acid,cesium salt (8CI,9CI)
Methanesulfonic acid,cesium salt (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid,cesium salt (8CI,9CI)
- Cesium methanesulfonate
- CsMeS
- CsMSF
- CsMSF CsMeS Methanesulfonic acid cesium salt
- Methanesulfonic acid cesium salt
- methanesulfonic acid,CaSium compound
- Methansulfonsaeure,Casium-Verbindung
- cesium;methanesulfonate
- BP-12839
- CAA55061
- MFCD00075523
- J-016025
- Cesium methanesulfonate, used in patch clamp techniques
- 2550-61-0
- Cesiummethanesulfonate
- SCHEMBL406061
- DTXSID20408781
- AKOS015915715
- caesium(1+) mesylate
- DJKJXRLREATOMF-UHFFFAOYSA-M
- G77849
-
- MDL: MFCD00075523
- Inchi: InChI=1S/CH4O3S.Cs/c1-5(2,3)4;/h1H3,(H,2,3,4);/q;+1/p-1
- InChI Key: DJKJXRLREATOMF-UHFFFAOYSA-M
- SMILES: CS(=O)(=O)[O-].[Cs+]
Computed Properties
- Exact Mass: 227.88600
- Monoisotopic Mass: 227.88574209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 96.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 65.6Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 262-264 °C (lit.)
- PSA: 65.58000
- LogP: 0.24220
- Solubility: Not determined
Methanesulfonic acid,cesium salt (8CI,9CI) Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
Methanesulfonic acid,cesium salt (8CI,9CI) Customs Data
- HS CODE:2904100000
- Customs Data:
China Customs Code:
2904100000Overview:
2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Methanesulfonic acid,cesium salt (8CI,9CI) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03834-5g |
Cesium Methanesulfonate |
2550-61-0 | - | 5g |
¥1478.0 | 2024-07-18 | |
eNovation Chemicals LLC | D769925-25g |
Cesium methanesulfonate |
2550-61-0 | 95% | 25g |
$495 | 2025-02-26 | |
eNovation Chemicals LLC | D769925-5g |
Cesium methanesulfonate |
2550-61-0 | 95% | 5g |
$185 | 2025-02-18 | |
Ambeed | A749753-5g |
Cesium methanesulfonate |
2550-61-0 | 98% | 5g |
$168.0 | 2025-03-05 | |
eNovation Chemicals LLC | D769925-250mg |
Cesium methanesulfonate |
2550-61-0 | 95% | 250mg |
$70 | 2024-06-07 | |
eNovation Chemicals LLC | D769925-1g |
Cesium methanesulfonate |
2550-61-0 | 95% | 1g |
$100 | 2024-06-07 | |
1PlusChem | 1P006UK8-25g |
Cesium methanesulfonate |
2550-61-0 | 98%;RG | 25g |
$320.00 | 2024-05-20 | |
Aaron | AR006USK-250mg |
Cesium methanesulfonate |
2550-61-0 | 98% | 250mg |
$17.00 | 2025-01-23 | |
eNovation Chemicals LLC | D769925-5g |
Cesium methanesulfonate |
2550-61-0 | 95% | 5g |
$195 | 2024-06-07 | |
1PlusChem | 1P006UK8-5g |
Cesium methanesulfonate |
2550-61-0 | 5g |
$102.00 | 2024-05-20 |
Methanesulfonic acid,cesium salt (8CI,9CI) Related Literature
-
1. Subject index, 1990
-
2. Synthesis and reactivity of binuclear cyclopentadienylrhodium nitrosyl cations, and the X-ray structure of [Rh2(μ-CO)(μ-NO)(η-C5Me5)2][PF6]Sara Clamp,Neil G. Connelly,Judith A. K. Howard,Ian Manners,John D. Payne,William E. Geiger J. Chem. Soc. Dalton Trans. 1984 1659
-
3. Synthesis and reactivity of dinuclear μ-silyl complexes of ruthenium having three-centre two-electron Ru–H–Si interactionsHiroharu Suzuki,Toshiro Takao,Masako Tanaka,Yoshihiko Moro-oka J. Chem. Soc. Chem. Commun. 1992 476
-
Haiman Wang,Zhuang Miao,Yafeng Li,Weihua He,Youpeng Qu,Yujie Feng Environ. Sci.: Water Res. Technol. 2020 6 747
-
5. Chemistry of di- and tri-metal complexes with bridging carbene or carbyne ligands. Part 24. Complexes of the pentamethylcyclopentadienylcopper group and the crystal structures of the compounds [CuPtW(μ-3CC6H4Me-4)(CO)2(PMe3)2(η-C5H5)(η-C5Me5)] and [CuRh2(μ-CO)2(η-C5Me5)3]Gabino A. Carriedo,Judith A. K. Howard,F. Gordon A. Stone J. Chem. Soc. Dalton Trans. 1984 1555
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
2550-61-0 (Methanesulfonic acid,cesium salt (8CI,9CI)) Related Products
- 75-75-2(Methanesulfonic acid)
- 22515-76-0(Methanesulfonic acid, Ammonium Salt)
- 67319-55-5(1,1'-Biphenyl, 2,3,5-trifluoro-)
- 866150-84-7(1-Benzyl-N-(2,4-dinitrophenyl)piperidin-4-amine)
- 860786-28-3(2-4-(4-Fluorophenyl)piperazino-4-phenylnicotinonitrile)
- 1007556-74-2(3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol)
- 1806937-58-5(Ethyl 6-chloro-3-(difluoromethyl)-2-methoxypyridine-4-acetate)
- 2171787-76-9(4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid)
- 2172127-41-0(1-(2,3,4-trichlorophenyl)ethane-1-sulfonyl fluoride)
- 450344-34-0(N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:2550-61-0)Methanesulfonic acid,cesium salt (8CI,9CI)

Purity:99%
Quantity:25g
Price ($):374